Cas no 1599865-92-5 (1-4-(difluoromethoxy)phenylprop-2-en-1-one)

• Product Name: 1-4-(difluoromethoxy)phenylprop-2-en-1-one
• CAS No: 1599865-92-5
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 6506949
• PubChem ID: 114982334
• Update Time: 2025-10-29

1-4-(difluoromethoxy)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenylprop-2-en-1-one
• 1599865-92-5
• 1-[4-(difluoromethoxy)phenyl]prop-2-en-1-one
• EN300-1933094

• Inchi： 1S/C10H8F2O2/c1-2-9(13)7-3-5-8(6-4-7)14-10(11)12/h2-6,10H,1H2
• InChI Key： IDLZASDEPNMRFY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C=C)=O)=CC=1)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-4-(difluoromethoxy)phenylprop-2-en-1-one

Recent Advances in the Study of 1-4-(Difluoromethoxy)phenylprop-2-en-1-one (CAS: 1599865-92-5) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(difluoromethoxy)phenylprop-2-en-1-one (CAS: 1599865-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have explored the synthetic pathways for 1-4-(difluoromethoxy)phenylprop-2-en-1-one, emphasizing its efficient production through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of this compound for preclinical studies. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 1-4-(difluoromethoxy)phenylprop-2-en-1-one has shown potent inhibitory effects on specific enzymatic targets, particularly in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits strong selectivity for cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in murine models demonstrated reduced inflammation markers without significant gastrointestinal side effects, a common limitation of existing COX-2 inhibitors.

Beyond its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. A 2024 study in Cancer Research reported that 1-4-(difluoromethoxy)phenylprop-2-en-1-one induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. The study also identified synergistic effects when combined with conventional chemotherapeutic agents, opening new avenues for combination therapies. However, further research is needed to elucidate the compound's mechanism of action and optimize its therapeutic window.

Despite these promising findings, challenges remain in the development of 1-4-(difluoromethoxy)phenylprop-2-en-1-one as a drug candidate. Pharmacokinetic studies indicate moderate bioavailability, necessitating formulation improvements to enhance its absorption and distribution. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research is focused on addressing these limitations through structural modifications and advanced drug delivery systems.

In conclusion, 1-4-(difluoromethoxy)phenylprop-2-en-1-one (CAS: 1599865-92-5) represents a versatile compound with significant potential in both anti-inflammatory and anticancer applications. Its unique chemical properties and biological activities make it a compelling subject for further research. Future studies should prioritize optimizing its pharmacokinetic profile and exploring its therapeutic efficacy in clinical settings. The continued investigation of this compound may yield novel treatments for a range of diseases, underscoring its importance in the field of chemical biology and pharmaceutical sciences.